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Cat. No.: B042215 Get Quote

An In-depth Technical Guide to Cyclohexyl Isothiocyanate: Properties, Synthesis, and

Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cyclohexyl isothiocyanate is a versatile organic compound notable for its reactive

isothiocyanate functional group attached to a cyclohexyl ring.[1] This colorless to pale yellow

liquid, characterized by a pungent odor, is a valuable reagent and building block in various

fields, including organic synthesis, medicinal chemistry, and agrochemical development.[1][2]

Its utility stems from the electrophilic nature of the isothiocyanate group, which readily reacts

with nucleophiles, and the lipophilic cyclohexyl moiety that can modulate the biological and

physical properties of derivative compounds. This guide provides a comprehensive overview of

cyclohexyl isothiocyanate, including its synonyms, chemical and physical properties, detailed

synthesis protocols, and key applications with a focus on its role in research and development.

Nomenclature and Synonyms
Cyclohexyl isothiocyanate is known by several alternative names in chemical literature and

commercial catalogs. A comprehensive list of its synonyms is provided in Table 1 for easy

reference.

Table 1: Synonyms and Alternative Names for Cyclohexyl Isothiocyanate
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Synonym/Alternative Name Reference

Isothiocyanic acid, cyclohexyl ester [2]

Cyclohexane, isothiocyanato- [3]

1-Isothiocyanatocyclohexane [2]

Isothiocyanatocyclohexane [1]

Cyclohexyl-isothiocyanat [1]

NSC 60129 [2]

Physicochemical and Spectroscopic Data
A summary of the key physicochemical and spectroscopic properties of cyclohexyl
isothiocyanate is presented in the following tables. This data is essential for its handling,

characterization, and use in experimental settings.

Physicochemical Properties
Table 2: Physicochemical Properties of Cyclohexyl Isothiocyanate
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Property Value Reference

Molecular Formula C₇H₁₁NS [4]

Molecular Weight 141.23 g/mol [4]

CAS Number 1122-82-3 [3]

Appearance
Clear, colorless to pale yellow

liquid
[4]

Density 0.996 g/mL at 25 °C [5]

Boiling Point 219 °C [5]

Refractive Index (n20/D) 1.536 [5]

Solubility in Water 0.39 g/L (20 °C) [2]

Flash Point 95.6 °C (204 °F) [6]

Spectroscopic Data
Spectroscopic data is crucial for the identification and purity assessment of cyclohexyl
isothiocyanate.

Table 3: Spectroscopic Data for Cyclohexyl Isothiocyanate

Spectroscopic Technique Key Data/Signals Reference

¹H NMR
1.38–1.90 (m, 10H), 3.67–3.71

(m, 1H)
[7]

¹³C NMR
Data available from various

sources
[8]

IR (Infrared) Spectroscopy

Characteristic strong

absorption around 2103 cm⁻¹

for the -N=C=S group.

[7]

Mass Spectrometry (MS)
Molecular Ion Peak (M⁺): m/z

141
[7]
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Synthesis of Cyclohexyl Isothiocyanate:
Experimental Protocols
Several methods have been reported for the synthesis of cyclohexyl isothiocyanate. Below

are detailed protocols for two common laboratory-scale preparations.

Synthesis from Cyclohexylamine and Thiophosgene
This is a widely used method for preparing isothiocyanates.

Reactants

Reaction Conditions

Products
Cyclohexylamine

Nucleophilic
Addition-Elimination

Thiophosgene

Dichloromethane/Water

Sodium Bicarbonate

Room Temperature

Cyclohexyl Isothiocyanate

HCl (neutralized)

Click to download full resolution via product page

Caption: Synthesis of Cyclohexyl Isothiocyanate from Cyclohexylamine.

Experimental Protocol:

In a well-ventilated fume hood, dissolve cyclohexylamine (1.0 eq) in dichloromethane (DCM).

Combine the DCM solution with a saturated aqueous solution of sodium bicarbonate.

Cool the biphasic mixture in an ice bath and stir vigorously.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b042215?utm_src=pdf-body
https://www.benchchem.com/product/b042215?utm_src=pdf-body
https://www.benchchem.com/product/b042215?utm_src=pdf-body-img
https://www.benchchem.com/product/b042215?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042215?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Slowly add a solution of thiophosgene (1.1 eq) in DCM to the reaction mixture.

Allow the reaction to stir at room temperature until completion (monitored by TLC or GC).

Separate the organic layer, wash with water and brine, and dry over anhydrous sodium

sulfate.

Remove the solvent under reduced pressure and purify the crude product by vacuum

distillation to yield pure cyclohexyl isothiocyanate.

One-Pot Synthesis via Dithiocarbamate Intermediate
This method avoids the use of highly toxic thiophosgene.[7]

Reactants

Reagents

Products

Cyclohexylamine

Formation of
Dithiocarbamate Salt

Carbon Disulfide

Potassium Carbonate

Cyanuric Chloride (TCT)

Desulfurization Cyclohexyl Isothiocyanate

Intermediate

Click to download full resolution via product page

Caption: One-Pot Synthesis via a Dithiocarbamate Intermediate.

Experimental Protocol:

To a mixture of cyclohexylamine (1.0 eq) and potassium carbonate (2.0 eq) in water, add

carbon disulfide (1.2 eq) dropwise at room temperature.

Stir the mixture for several hours until the formation of the dithiocarbamate salt is complete

(monitored by HPLC or GC).
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Cool the reaction mixture to 0 °C.

Add a solution of cyanuric chloride (0.5 eq) in dichloromethane dropwise.

Stir the mixture for an additional 30 minutes.

Separate the organic layer, wash with water and brine, and dry over anhydrous sodium

sulfate.

Remove the solvent under reduced pressure and purify the crude product by vacuum

distillation.[7]

Reactivity and Chemical Applications
The isothiocyanate group in cyclohexyl isothiocyanate is a versatile functional group for

organic synthesis.

Reaction with Amines to Form Thioureas
A key reaction of isothiocyanates is their reaction with primary and secondary amines to form

N,N'-disubstituted thioureas. These derivatives are of significant interest in medicinal chemistry

due to their wide range of biological activities.
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Reactants

Product

Cyclohexyl Isothiocyanate Nucleophilic
Addition

Primary/Secondary Amine
(R-NH₂ or R₂NH)

N,N'-Disubstituted Thiourea

Cyclohexyl Isothiocyanate

Enzyme Inhibition

Bacterial Enzyme
(with active site Cysteine)

Disruption of
Cellular Processes

Bacterial Cell Death

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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